Cas no 52688-75-2 (Hexane, 3-fluoro-)
Hexane, 3-fluoro- structure
Product Name:Hexane, 3-fluoro-
CAS No:52688-75-2
MF:C6H13F
MW:104.165825605392
CID:359112
PubChem ID:13620131
Update Time:2025-04-19
Hexane, 3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Hexane, 3-fluoro-
- 3-fluorohexane
- 52688-75-2
- SCHEMBL4250670
- DTXSID00545188
- AKOS006279402
-
- Inchi： 1S/C6H13F/c1-3-5-6(7)4-2/h6H,3-5H2,1-2H3
- InChI Key： OZNLYXKOYORFRP-UHFFFAOYSA-N
- SMILES： FC(CC)CCC
Computed Properties
- Exact Mass: 106.11273
- Monoisotopic Mass: 104.100128577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 3
- Complexity: 35.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Hexane, 3-fluoro- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
52688-75-2 (Hexane, 3-fluoro-) Related Products
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